2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 2-chloro-5-iodo-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C13H10ClIN2O/c14-12-4-3-10(15)6-11(12)13(18)17-8-9-2-1-5-16-7-9/h1-7H,8H2,(H,17,18)
• InChI Key: BDKHJHNWBGDWFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C13H10ClIN2O
• Molecular Weight: 372.59 g/mol

Description

2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit antitumor, anti-inflammatory, and antibacterial activities. It has also been investigated for its potential use as a diagnostic tool for cancer.

Mechanism of Action

The mechanism of action of 2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide is not fully understood. However, it has been suggested that it may exert its antitumor activity by inhibiting the activity of certain enzymes involved in tumor growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines and to have antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide in lab experiments include its potent antitumor and anti-inflammatory activities, as well as its potential use as a diagnostic tool for cancer. However, its limitations include its complex synthesis method and the need for further studies to fully understand its mechanism of action.

Future Directions

Future research on 2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide could focus on its potential as a therapeutic agent for cancer and inflammatory diseases. It could also be investigated for its potential use in combination therapy with other drugs. Additionally, further studies could be conducted to elucidate its mechanism of action and to optimize its synthesis method.

Synthesis Methods

The synthesis of 2-chloro-5-iodo-N-(3-pyridinylmethyl)benzamide involves the reaction of 2-chloro-5-iodobenzoic acid with 3-pyridinemethanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with hydrochloric acid to obtain the final compound.